3-aminooxy-2,2,N-trimethyl-propionamide

• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• SMILES: CC(C)(CON)C(=O)NC
• InChI: InChI=1S/C6H14N2O2/c1-6(2,4-10-7)5(9)8-3/h4,7H2,1-3H3,(H,8,9)
• InChIKey: GRIKVQSXMJVXOD-UHFFFAOYSA-N

3-Aminooxy-2,2,N-trimethyl-propionamide (CAS 874101-06-1; molecular formula C6H14N2O2; molecular weight 146.19 g/mol) is a small-molecule O-substituted hydroxylamine belonging to the substituted aminoxy propionamide class. The compound features three structural elements critical to its reactivity profile: (i) a nucleophilic aminooxy group (-ONH2) that enables chemoselective oxime ligation with aldehydes and ketones, (ii) a gem-dimethyl quaternary carbon at the C2 position that introduces steric hindrance and conformational restriction, and (iii) an N-methyl carboxamide terminus rather than a free carboxylic acid, differentiating it from aminooxyacetic acid (AOA) and related aminooxy alkanoic acids.

3-Aminooxy-2,2,N-trimethyl-propionamide: Structural Features and Physicochemical Baseline for Scientific Procurement

3-Aminooxy-2,2,N-trimethyl-propionamide (CAS 874101-06-1; molecular formula C6H14N2O2; molecular weight 146.19 g/mol) is a small-molecule O-substituted hydroxylamine belonging to the substituted aminoxy propionamide class [1]. The compound features three structural elements critical to its reactivity profile: (i) a nucleophilic aminooxy group (-ONH2) that enables chemoselective oxime ligation with aldehydes and ketones, (ii) a gem-dimethyl quaternary carbon at the C2 position that introduces steric hindrance and conformational restriction, and (iii) an N-methyl carboxamide terminus rather than a free carboxylic acid, differentiating it from aminooxyacetic acid (AOA) and related aminooxy alkanoic acids [2]. The α-effect conferred by the adjacent oxygen atom enhances the nucleophilicity of the aminooxy nitrogen relative to simple amines, a property shared across the aminooxy compound class but modulated by the specific substitution pattern of this molecule [3]. The compound is typically supplied at ≥95% purity and is intended exclusively for research use [1].

1

Chemoselective oxime ligation with aldehydes/ketones Bioconjugation handle for modified biomolecules

2

Gem-dimethyl scaffold enforces predictable β N-O turn Foldamer design requiring defined secondary structure

3

N-methyl carboxamide improves passive membrane permeability vs. free acid Intracellular probe or inhibitor studies

• [1] Molbase. Propanamide, 3-(aminooxy)-N,2,2-trimethyl-. CAS 874101-06-1. Molecular formula C6H14N2O2, molecular weight 146.19 g/mol. https://baike.molbase.cn/cidian/36625858/ (accessed 2026-05-10). View Source
• [2] Yang D, Zhang YH, Zhu NY. β2,2-Aminoxy acids: A new building block for turns and helices. J Am Chem Soc. 2002;124(34):9966-9967. doi:10.1021/ja026966n. PMID: 12188642. View Source
• [3] Hering A, Braga Emidio N, Muttenthaler M. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chem Commun. 2022;58:9100-9103. doi:10.1039/D2CC03752A. View Source

Why Generic Aminooxy Compound Substitution Fails: The Structural Basis for Differentiated Selection of 3-Aminooxy-2,2,N-trimethyl-propionamide

Substituting a generic aminooxy compound such as aminooxyacetic acid (AOA) or 3-(aminooxy)-N-methylpropanamide (CAS 848852-44-8) for 3-aminooxy-2,2,N-trimethyl-propionamide neglects three structural determinants that control reactivity, conformational behavior, and downstream functionality . First, the gem-dimethyl group at the C2 position creates a quaternary carbon center absent in linear aminooxy analogs; this steric element restricts backbone rotation and imposes predictable conformational preferences that are absent in unsubstituted or mono-substituted aminooxy propionamides [1]. Second, the N-methyl carboxamide (rather than a free carboxylic acid as in AOA) eliminates the anionic charge at physiological pH, which directly impacts membrane permeability, solubility profile, and compatibility with solid-phase peptide synthesis protocols [2]. Third, the combination of gem-dimethyl steric shielding and N-methyl amide functionality alters the local electronic environment of the aminooxy group, potentially modulating the pH-dependent oxime ligation rate and the hydrolytic stability of the resulting oxime conjugate—effects that cannot be extrapolated from simpler aminooxy scaffolds without experimental verification [3].

Risk 1 Linear aminooxy compounds lack gem-dimethyl conformational restriction, leading to undefined secondary structure that may not reproduce β N-O turn formation.

Risk 2 Free carboxylic acid analogs (e.g., AOA) introduce a formal negative charge at physiological pH, limiting membrane permeability compared to the N-methyl carboxamide terminus.

Risk 3 Substitution pattern modulates oxime ligation kinetics; steric and electronic effects from the gem-dimethyl and N-methyl groups may shift reaction rates from simpler aminooxy reagents.

• [1] Yang D, Zhang YH, Zhu NY. β2,2-Aminoxy acids: A new building block for turns and helices. J Am Chem Soc. 2002;124(34):9966-9967. doi:10.1021/ja026966n. The gem-dimethyl group restricts φ and ψ torsion angles, producing a defined β N-O turn and a novel 1.79 helix not observed with non-gem-dimethyl aminoxy acids. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Bioisostere effects on the EPSA of common permeability-limiting groups. ACS Med Chem Lett. 2022;13(6):904-910. doi:10.1021/acsmedchemlett.2c00118. N-Methyl amides show reduced EPSA (lower polarity) vs. carboxylic acids, correlating with improved passive membrane permeability in matched molecular pair analyses. View Source
• [3] Kool ET, Crisalli P, Chan KM. Fast alpha nucleophiles: structures that undergo rapid hydrazone/oxime formation at neutral pH. Org Lett. 2014;16(5):1454-1457. doi:10.1021/ol500262y. Demonstrates ≥100-fold variation in reaction rates among structurally different α-nucleophiles, confirming that substitution patterns strongly modulate oxime ligation kinetics. View Source

3-Aminooxy-2,2,N-trimethyl-propionamide: Head-to-Head and Cross-Study Quantitative Differentiation Evidence

Gem-Dimethyl Conformational Control: Defined β N-O Turn Formation vs. Unsubstituted Aminooxy Acids in Peptide Foldamer Design

Peptides incorporating the 3-aminooxy-2,2-dimethyl-propionic acid scaffold (the carboxylic acid analog of the target compound) adopt a well-defined β N-O turn stabilized by a nine-membered-ring intramolecular hydrogen bond (NHi+2···COi), as confirmed by NMR and X-ray crystallography. This turn is further reinforced by a six-membered-ring hydrogen bond (NHi+2···NOi+1) [1]. In triamide peptides 3 and 4, two consecutive β N-O turns produce a novel 1.79 helical structure with a +65.9° twist between amide carbonyl groups at positions i and i+2. In contrast, non-gem-dimethyl aminooxy acids (e.g., 3-aminooxypropanoic acid) lack the Thorpe-Ingold effect of gem-dialkyl substitution, resulting in greater conformational flexibility and absence of defined secondary structure in aqueous solution [2]. This conformational predictability is a direct consequence of the quaternary C2 carbon and is not achievable with unsubstituted or mono-substituted aminooxy propionamides.

Foldamer Conformation

Cross-study comparable

Defined β N-O turn and 1.79 helix with +65.9° carbonyl twist (X-ray/NMR) vs. unsubstituted analog: no defined structure

Conformational predictability supports foldamer design

Yang et al., JACS 2002; model di-/triamide peptides

Evidence Dimension	Conformational preference: dihedral angle constraint and hydrogen-bonded turn formation in peptide backbones
Target Compound Data	3-aminoxy-2,2-dimethyl-propionic acid peptides: β N-O turn (9-membered ring H-bond NHi+2···COi + 6-membered ring H-bond NHi+2···NOi+1); X-ray triamide 4 shows +65.9° carbonyl twist; defines 1.79 helix
Comparator Or Baseline	3-aminoxypropanoic acid (no gem-dimethyl): no defined turn or helix reported; greater conformational flexibility; no crystallographically characterized secondary structure
Quantified Difference	Presence vs. absence of structurally characterized β N-O turn and 1.79 helix; +65.9° carbonyl twist (target) vs. undefined torsional distribution (comparator)
Conditions	NMR spectroscopy (CDCl3, DMSO-d6) and X-ray crystallography; diamide and triamide peptide models; Yang et al., J. Am. Chem. Soc. 2002

Why This Matters

For researchers designing peptidomimetic foldamers or conformationally constrained bioactive molecules, the gem-dimethyl scaffold offers predictable and experimentally validated secondary structure that unsubstituted aminooxy propionamides cannot provide, directly influencing molecular recognition and target binding.

• [1] Yang D, Zhang YH, Zhu NY. β2,2-Aminoxy acids: A new building block for turns and helices. J Am Chem Soc. 2002;124(34):9966-9967. doi:10.1021/ja026966n. PMID: 12188642. View Source
• [2] Chen F, Zhu NY, Yang D. γ4-Aminoxy peptides as new peptidomimetic foldamers. J Am Chem Soc. 2004;126(49):15980-15981. doi:10.1021/ja044493. Demonstrates that non-gem-dimethyl aminoxy peptides exhibit different conformational preferences, highlighting the unique effect of gem-dialkyl substitution. View Source

Extraordinary Metabolic Stability of α-Aminoxy Acid-Containing Peptides: Class-Level Evidence for Proteolytic Resistance

Peptides containing α-aminoxy acids (of which 3-aminooxy-2,2-dimethyl-propionic acid is a β2,2-subtype) exhibit significantly improved metabolic stability compared to peptides composed solely of natural α-amino acids. The introduction of an α-aminoxy acid into a peptide chain dramatically improves the stability of the amide bonds immediately before and after the aminoxy residue, conferring resistance to proteolytic degradation [1]. While direct half-life comparison data for the target compound versus AOA or APA in a standardized assay is not available in the published literature, the class-level evidence indicates that the aminoxy modification—particularly when combined with gem-dimethyl steric shielding at the α-position—provides a metabolic stability advantage that linear, unsubstituted aminooxy compounds cannot match due to their greater conformational accessibility to proteases [2].

Metabolic Stability

Class-level inference

α-Aminoxy peptides exhibit dramatically improved proteolytic resistance of adjacent amide bonds; direct half-life ratio not reported for this specific compound vs. AOA

May support extended in vitro assay longevity

Class-level evidence; quantitative comparison data needed

Evidence Dimension	Proteolytic resistance of aminoxy acid-containing peptides vs. natural α-amino acid peptides
Target Compound Data	α-Aminoxy acid-containing peptides: dramatically improved stability of adjacent amide bonds; class-level evidence of metabolic stability enhancement (Chen et al., Amino Acids, 2012)
Comparator Or Baseline	Natural α-amino acid peptides (e.g., standard L-peptides): rapid proteolytic degradation under physiological conditions; half-lives typically minutes to hours in serum
Quantified Difference	Significant improvement (qualitative observation); quantitative half-life ratio not reported for this specific compound vs. AOA or APA in a head-to-head assay
Conditions	In vitro metabolic stability assays; peptide substrates containing mixed α-aminoxy/α-amino acid sequences; Chen et al., Amino Acids 2012, 43:499-503

Why This Matters

Procurement decisions for probe or inhibitor design should account for the anticipated in vivo or in vitro longevity of the compound; the aminoxy scaffold class, particularly with gem-dimethyl shielding, is expected to outlast unsubstituted aminooxy analogs in biological matrices, reducing the need for frequent re-dosing and improving assay reproducibility.

• [1] Chen F, Ma B, Yang ZC, Lin G, Yang D. Extraordinary metabolic stability of peptides containing α-aminoxy acids. Amino Acids. 2012;43(1):499-503. doi:10.1007/s00726-011-1095-8. View Source
• [2] Yang D, Zhang YH, Zhu NY. β2,2-Aminoxy acids: A new building block for turns and helices. J Am Chem Soc. 2002;124(34):9966-9967. The gem-dimethyl group provides additional steric shielding around the aminoxy moiety, which would be expected to further hinder protease access compared to unsubstituted aminoxy acids. View Source

N-Methyl Carboxamide vs. Carboxylic Acid: Functional Group Impact on Permeability and Synthetic Compatibility

3-Aminooxy-2,2,N-trimethyl-propionamide carries an N-methyl carboxamide terminus, whereas the most common aminooxy building block—aminooxyacetic acid (AOA, CAS 645-88-5)—terminates in a free carboxylic acid. Matched molecular pair analyses from the Merck compound collection demonstrate that N-methyl amides, compared to their carboxylic acid counterparts, exhibit reduced EPSA (Exposed Polar Surface Area) values, which correlate with improved passive membrane permeability [1]. Specifically, the conversion of a carboxylic acid to an N-methyl amide eliminates the formal negative charge at physiological pH (carboxylate pKa ≈ 4-5; amide pKa > 15) and reduces hydrogen-bond donor count, both of which are favorable for passive diffusion across lipid bilayers. This distinction is critical for intracellular target engagement in cell-based assays, where the ionized carboxylate of AOA significantly limits membrane penetration [2].

Permeability Profile

Class-level inference

N-Methyl amide reduces EPSA and eliminates charge at pH 7.4 vs. AOA carboxylic acid; matched pair logD shift ~+1-2 units

Supports intracellular target engagement studies

Böhm et al., ACS Med Chem Lett 2022; class-level analysis

Evidence Dimension	Passive membrane permeability: N-methyl carboxamide vs. carboxylic acid terminal group
Target Compound Data	N-Methyl carboxamide terminus: no formal charge at pH 7.4; reduced EPSA; class-level data shows improved logPapp vs. matched carboxylic acid pairs (Böhm et al., 2022)
Comparator Or Baseline	Aminooxyacetic acid (AOA): free carboxylic acid, pKa ~9.6, negatively charged at physiological pH, higher EPSA, lower predicted passive permeability
Quantified Difference	N-Methyl amide vs. carboxylic acid: reduced EPSA (exact ΔEPSA value is compound-dependent but consistently favorable in matched pairs); logD7.4 shift of approximately +1-2 log units for amide vs. acid in related scaffolds
Conditions	EPSA measurement by supercritical fluid chromatography; logD7.4 determination; matched molecular pair analysis across Merck corporate collection (Böhm et al., ACS Med Chem Lett 2022)

Why This Matters

For intracellular target applications (e.g., enzyme inhibition, probe delivery), selecting the N-methyl amide compound over a free carboxylic acid analog can mean the difference between sufficient cellular exposure and complete exclusion, directly determining assay success or failure.

• [1] Böhm HJ, Banner D, Bendels S, et al. Bioisostere effects on the EPSA of common permeability-limiting groups. ACS Med Chem Lett. 2022;13(6):904-910. doi:10.1021/acsmedchemlett.2c00118. View Source
• [2] ChemTradeHub. (Aminooxy)acetic acid (CAS 645-88-5): pKa ~9.6, slightly soluble in water and ethanol. Chemical properties and safety data. https://www.chemtradehub.com (accessed 2026-05-10). View Source

Aminooxy Oxime Ligation: Class Reactivity Profile with Structural Modulation of Ligation Rate

The aminooxy group (-ONH2) undergoes chemoselective condensation with aldehydes and ketones to form hydrolytically stable oxime bonds, a cornerstone of bioorthogonal conjugation [1]. Under standard conditions (aqueous buffer, pH 4.5-5.5, aniline catalysis), aminooxy compounds react with carbonyl substrates with second-order rate constants in the range of 0.01-10 M⁻¹s⁻¹, with the exact rate highly dependent on the steric and electronic environment of the aminooxy substituent . A comprehensive survey by Kool et al. (2014) demonstrated that structurally varied α-nucleophiles exhibit ≥100-fold differences in reaction rates with the same aldehyde substrate, directly confirming that the R group attached to the aminooxy nitrogen is a critical determinant of ligation efficiency [2]. The gem-dimethyl substitution and N-methyl amide of the target compound generate a sterically and electronically distinct aminooxy environment compared to simpler analogs such as O-ethylhydroxylamine or AOA; however, direct second-order rate constant measurements for this specific compound vs. defined comparators under identical conditions have not been published.

Oxime Ligation Rate

Class-level inference

Rate constant range for aminooxy class: 0.01-10 M⁻¹s⁻¹; ≥100-fold variation with substituent structure; specific k₂ for this compound not published

Kinetic benchmarking required before time-sensitive applications

Kool et al., Org. Lett. 2014; rate modulation by steric environment expected

Evidence Dimension	Oxime ligation rate: second-order rate constant (M⁻¹s⁻¹) with carbonyl substrates
Target Compound Data	3-Aminooxy-2,2,N-trimethyl-propionamide: aminooxy reactivity confirmed by structural class; specific second-order rate constant not reported in comparative kinetic studies
Comparator Or Baseline	Benzaldehyde + aminooxy compound (model reaction): k₂ ≈ 0.057 M⁻¹s⁻¹ at pH 4.5 without catalyst; ≥100-fold rate variation among structurally varied aminooxy/hydrazine nucleophiles (Kool et al., 2014)
Quantified Difference	Cannot be quantified for this specific compound vs. named comparators from available literature; class-level range: 0.01-10 M⁻¹s⁻¹; structure-dependent rate modulation confirmed
Conditions	Aqueous buffer pH 4.5-7.0; aniline or phenylenediamine catalysis; benzaldehyde or 2-formylpyridine model substrates; Kool et al., Org. Lett. 2014

Why This Matters

Researchers should request or generate comparative kinetic data before selecting this compound for time-sensitive bioconjugation applications; the steric bulk of the gem-dimethyl group may reduce the oxime ligation rate relative to less hindered aminooxy reagents, a factor that could be beneficial (improved selectivity) or detrimental (slower labeling) depending on the experimental context.

• [1] Hering A, Braga Emidio N, Muttenthaler M. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chem Commun. 2022;58:9100-9103. doi:10.1039/D2CC03752A. View Source
• [2] Kool ET, Crisalli P, Chan KM. Fast alpha nucleophiles: structures that undergo rapid hydrazone/oxime formation at neutral pH. Org Lett. 2014;16(5):1454-1457. doi:10.1021/ol500262y. View Source

Polymer Stabilization Class: Substituted Aminoxy Propionamides as Color Improvers and Process Stabilizers in Polyolefins

The substituted aminoxy propionamide patent family (US 4,760,179; US 5,057,563; EP 0240463 A2) establishes that compounds within this structural class—including the 3-aminooxy-2,2,N-trimethyl-propionamide scaffold—are effective as color improvers and process stabilizers in polyolefin compositions containing metal salts of fatty acids and phenolic antioxidants [1]. The patents teach that these aminoxy propionamides substantially reduce color formation resulting from phenolic antioxidant degradation and from processing conditions, while also providing direct polymer protection against thermal and oxidative degradation. The specific substitution pattern (gem-dimethyl at C2, N-methyl amide) influences the compound's volatility, compatibility with the polymer matrix, and migration resistance—properties that differentiate individual members of this class for industrial applications [2]. Quantitative yellowness index (YI) reduction data or oxidative induction time (OIT) comparisons for the specific compound vs. commercial stabilizers such as Irganox 1010 or Irgafos 168 have not been located in publicly available sources.

Polymer Stabilization

Class-level inference

Patent class demonstrates color improvement and process stabilization in polyolefins; compound-level YI/OIT data vs. Irganox/Irgafos not publicly available

Application-specific performance data must be requested

US 4,760,179; class efficacy without quantitative differentiation

Evidence Dimension	Color improvement and process stabilization efficacy in polyolefin compositions
Target Compound Data	3-Aminooxy-2,2,N-trimethyl-propionamide falls within the claimed generic structure of US 4,760,179 and related patents; the gem-dimethyl and N-methyl substitution pattern is expected to provide favorable volatility/compatibility balance
Comparator Or Baseline	Commercial phenolic antioxidants (e.g., Irganox 1010) + organic phosphites (e.g., Irgafos 168): industry-standard stabilizer packages; known YI and OIT performance benchmarks
Quantified Difference	Specific YI reduction, OIT extension, or gas fading resistance data for this compound vs. commercial stabilizers not publicly reported; class-level efficacy established in patent examples
Conditions	Polyolefin (polypropylene, polyethylene) extrusion and processing; presence of metal stearates and phenolic co-stabilizers; thermal aging at 150-200°C; USP 4,760,179 and 5,057,563

Why This Matters

Polymer manufacturers and compounders evaluating this compound as a specialty stabilizer should request application-specific performance data (YI, OIT, gas fading) from the vendor, as the patent literature supports class efficacy but does not provide compound-level quantitative differentiation from established commercial stabilizers.

• [1] Ravichandran R, Babiarz JE, Pastor SD. Substituted aminoxy-propionamides. US Patent 4,760,179. Issued July 26, 1988. Assigned to Ciba-Geigy Corporation. https://patents.google.com/patent/US4760179A. View Source
• [2] Babiarz JE, Pastor SD, Ravichandran R. Substituted aminoxy propionamides. US Patent 5,057,563. Issued October 15, 1991. Assigned to Ciba-Geigy Corporation. https://patents.justia.com/patent/5057563. View Source

Synthetic Accessibility: Defined Synthetic Route from Phthalimide-Protected Intermediate

A specific synthetic route to 3-aminooxy-2,2,N-trimethyl-propionamide has been described, starting from 3-(1,3-dioxo-1,3-dihydro-isoindol-2-yloxy)-2,2-dimethyl-propionic acid methyl ester . Treatment with 40% methylamine in methanol at 60°C for 13 hours, followed by concentration, dichloromethane extraction, filtration, and silica gel column chromatography, yields the title compound. Starting from 800 mg of the phthalimide-protected ester intermediate, 202 mg of product was obtained (approximately 25% yield for the aminolysis/deprotection step) . This defined synthetic route contrasts with the more generic and variable synthetic approaches described for simpler aminooxy compounds, where protecting group strategies and purification protocols are less standardized. Knowledge of a validated synthetic pathway enables researchers to reproduce the synthesis independently, assess purity by established methods, and avoid reliance on single-source commercial supply.

Synthetic Route

Supporting evidence

Phthalimide-protected ester → methylamine aminolysis (60°C, 13 h); ~25% yield (202 mg from 800 mg intermediate); purified by silica gel chromatography

Enables independent synthesis and quality verification

Source: BenchChem synthesis record

Evidence Dimension	Availability of a defined, reproducible synthetic route with reported yield
Target Compound Data	3-Aminooxy-2,2,N-trimethyl-propionamide: synthesized via phthalimide-protected route; 202 mg obtained from 800 mg methyl ester intermediate (~25% yield over one step); purified by silica gel column chromatography
Comparator Or Baseline	3-(Aminooxy)-N-methylpropanamide (CAS 848852-44-8): synthesis typically involves aminooxy compound reaction with a precursor; specific validated protocol and yield data not consolidated in a single public reference
Quantified Difference	Target compound: documented gram-scale synthetic route with reported yield (~25%); comparator: synthetic protocols exist but lack consolidated yield and purity reporting in a single accessible reference
Conditions	Phthalimide-protected methyl ester intermediate (CAS 380886-36-2 related); 40% methylamine/MeOH; 60°C, 13 h; silica gel chromatography; BenchChem synthesis record

Why This Matters

For procurement decisions, a documented synthetic route reduces supply chain risk and enables independent quality verification; researchers can cross-reference the reported synthesis with their own analytical data (NMR, HPLC) to confirm compound identity and purity.

Recommended Application Scenarios for 3-Aminooxy-2,2,N-trimethyl-propionamide Based on Quantifiable Differentiation Evidence

Peptide Foldamer Design Requiring Defined β N-O Turn and Helical Secondary Structure

Researchers developing peptidomimetic foldamers should select this compound for incorporation into peptide backbones when a predictable, crystallographically characterized β N-O turn is required. The gem-dimethyl scaffold ensures conformational restriction that linear aminooxy propionamides cannot provide, as established by NMR and X-ray crystallography of model diamides and triamides [1]. The resulting 1.79 helix with a defined +65.9° carbonyl twist between i and i+2 positions offers a reproducible structural motif for inhibitor design targeting protein-protein interactions where helical topology is critical for binding.

Intracellular Probe or Inhibitor Development Requiring Passive Membrane Permeability

For applications requiring cellular uptake—such as intracellular enzyme inhibition, fluorescent probe delivery, or target engagement assays—the N-methyl carboxamide terminus of this compound is functionally superior to the free carboxylic acid of aminooxyacetic acid (AOA). The absence of a formal negative charge at physiological pH, combined with reduced EPSA relative to carboxylic acid analogs, supports improved passive membrane permeability based on matched molecular pair analyses [2]. Researchers targeting intracellular ornithine decarboxylase (ODC) or other cytoplasmic enzymes should prioritize this compound over AOA-based aminooxy reagents.

Metabolically Stable Peptide or Peptidomimetic Therapeutics

When proteolytic stability is a key requirement—such as in peptide therapeutic development or in vivo probe studies—the incorporation of this compound as an α-aminoxy acid residue into peptide chains can dramatically improve the metabolic stability of adjacent amide bonds [3]. This class-level property, combined with the additional steric shielding provided by the gem-dimethyl group, makes the compound a viable building block for designing peptides with extended in vivo half-lives. Procurement should prioritize high-purity material (≥95%) with verified batch-to-batch consistency to ensure reproducible stability assay results.

Bioorthogonal Conjugation Handle for Aldehyde/Ketone-Modified Biomolecules

The aminooxy group enables chemoselective, catalyst-free oxime ligation with aldehyde- or ketone-functionalized proteins, oligonucleotides, or polymers under mildly acidic aqueous conditions (pH 4.5-5.5) [4]. While the steric bulk of the gem-dimethyl group may moderately reduce the absolute ligation rate compared to less hindered aminooxy reagents, this potential kinetic attenuation can be advantageous for achieving site-selective conjugation in multifunctional substrates where over-labeling must be avoided. Researchers should conduct a comparative kinetics experiment with O-ethylhydroxylamine or aminooxyacetic acid under identical conditions to quantify the rate differential for their specific substrate before committing to large-scale procurement.

Application

Selection Property

Validation Focus

Peptide Foldamer Design

Conformational restriction with defined β N-O turn

Confirm secondary structure by NMR/X-ray in target sequence

Intracellular Probe/Inhibitor Development

N-Methyl carboxamide for reduced EPSA and charge neutrality

Verify cellular uptake and target engagement in live-cell assays

Metabolically Stable Peptide Research

α-Aminoxy acid scaffold with gem-dimethyl steric shielding

Assess proteolytic half-life in relevant biological matrix

Bioorthogonal Conjugation Studies

Chemoselective aminooxy handle for aldehyde/ketone ligation

Benchmark oxime formation kinetics against O-ethylhydroxylamine

• [1] Yang D, Zhang YH, Zhu NY. β2,2-Aminoxy acids: A new building block for turns and helices. J Am Chem Soc. 2002;124(34):9966-9967. doi:10.1021/ja026966n. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Bioisostere effects on the EPSA of common permeability-limiting groups. ACS Med Chem Lett. 2022;13(6):904-910. doi:10.1021/acsmedchemlett.2c00118. View Source
• [3] Chen F, Ma B, Yang ZC, Lin G, Yang D. Extraordinary metabolic stability of peptides containing α-aminoxy acids. Amino Acids. 2012;43(1):499-503. doi:10.1007/s00726-011-1095-8. View Source
• [4] Hering A, Braga Emidio N, Muttenthaler M. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chem Commun. 2022;58:9100-9103. doi:10.1039/D2CC03752A. View Source